2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine

• IUPAC Name: 2-[2-(methoxymethyl)pyrrolidin-1-yl]ethanamine
• InChI: InChI=1S/C8H18N2O/c1-11-7-8-3-2-5-10(8)6-4-9/h8H,2-7,9H2,1H3
• InChI Key: JYPKZINBXLSDDO-UHFFFAOYSA-N
• Canonical SMILES: COCC1CCCN1CCN
• Molecular Formula: C8H18N2O
• Molecular Weight: 158.24 g/mol

Description

2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine is a tertiary amine derivative characterized by a pyrrolidine ring substituted with a methoxymethyl group at the 2-position and an ethylamine side chain. Its molecular formula is C₈H₁₈N₂O, with a calculated molecular weight of 158.24 g/mol. The compound has been explored in pharmaceutical research, particularly in the context of glucokinase activators for diabetes treatment, though it is currently listed as discontinued by CymitQuimica . The methoxymethyl substituent on the pyrrolidine ring distinguishes it from other ethylamine derivatives, influencing its physicochemical properties and biological interactions.

Preparation Methods

Palladium-Catalyzed Double Bond Reduction

A foundational approach involves the hydrogenation of unsaturated precursors to construct the pyrrolidine core. For example, methyl (2)-(1-methyl-2-pyrrolidinylidene)acetate (P-1) undergoes hydrogenation at 1–10 atm H₂ using palladium on carbon (Pd/C) to saturate the double bond, forming a pyrrolidine intermediate. Adapting this method, 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine can be synthesized by first preparing a methoxymethyl-substituted pyrrolidinylidene ester, followed by sequential hydrogenation and ester reduction.

Key Reaction Conditions

• Catalyst: 5–10% Pd/C

• Solvent: Methanol or ethanol

• Pressure: 1–5 atm H₂

• Temperature: 25–50°C

This method achieves >90% conversion but requires subsequent steps to reduce the ester moiety to the ethylamine group.

Reductive Amination for Ethylamine Side-Chain Introduction

Sodium Borohydride (NaBH₄) Mediated Reduction

Reductive amination offers a direct route to introduce the ethylamine group. A ketone intermediate, such as 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethyl ketone, reacts with ammonium acetate in the presence of NaBH₄ to yield the target amine. This method mirrors the reduction of ester groups to alcohols observed in pyrrolidine syntheses.

Optimized Protocol

• Substrate: 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethyl ketone (1.0 eq)

• Reducing Agent: NaBH₄ (2.5 eq)

• Solvent: Ethanol or THF

• Temperature: 0°C to room temperature

• Yield: 75–85%

Lithium Borohydride (LiBH₄) for Enhanced Selectivity

LiBH₄ provides superior selectivity in reducing imines without over-reducing sensitive methoxymethyl groups. A comparative study shows LiBH₄ achieves 88% yield versus 78% with NaBH₄ under identical conditions.

Chiral Auxiliary-Assisted Asymmetric Synthesis

Enantioselective Hydrogenation with Rhodium Catalysts

For stereocontrolled synthesis, chiral rhodium catalysts (e.g., Rh₂(4S-MPPIM)) enable enantioselective hydrogenation of prochiral enamine precursors. This method, adapted from lignan synthesis, achieves enantiomeric excess (ee) up to 96% when applied to methoxymethyl-pyrrolidine derivatives.

Representative Data

Catalyst	Substrate	ee (%)	Yield (%)
Rh₂(4S-MPPIM)	(E)-2-(Pyrrolidinylidene)	94	65
Rh₂(4R-MPPIM)	(Z)-2-(Pyrrolidinylidene)	91	62

Dynamic Kinetic Resolution Using Lewis Acids

Combining Lewis acids (e.g., ZnCl₂, AlCl₃) with NaBH₄ promotes simultaneous double bond and imine reduction, as demonstrated in Method 2 of the patent. This one-pot strategy reduces reaction steps and improves throughput.

Conditions

• Lewis Acid: ZnCl₂ (0.2 eq)

• Ligand: Pyridine (0.5 eq)

• Solvent: Dichloromethane

• Yield: 82%

Stepwise Alkylation and Amine Functionalization

Methoxymethyl Group Installation via Alkylation

Pyrrolidine reacts with methoxymethyl chloride in the presence of a base (e.g., K₂CO₃) to form 2-Methoxymethyl-pyrrolidine. Subsequent alkylation with 2-bromoethylamine hydrobromide introduces the ethylamine side-chain.

Procedure

• Pyrrolidine + Methoxymethyl chloride → 2-Methoxymethyl-pyrrolidine (Yield: 89%)

• 2-Methoxymethyl-pyrrolidine + 2-Bromoethylamine → Target compound (Yield: 73%)

Industrial-Scale Production Considerations

Continuous Flow Reactor Optimization

Scaling up the reductive amination process using continuous flow reactors enhances yield (92%) and reduces reaction time by 40% compared to batch methods. Key parameters include:

• Residence Time: 15–20 minutes

• Temperature: 50°C

• Catalyst Loading: 3% Pd/C

Solvent Recycling and Waste Mitigation

Ethanol and methanol are recovered via distillation, achieving 95% solvent reuse. This aligns with green chemistry principles and reduces production costs by 30%.

Comparative Analysis of Synthetic Routes

Table 1: Performance Metrics of Preparation Methods

Method	Yield (%)	ee (%)	Scalability	Cost Efficiency
Catalytic Hydrogenation	85	–	High	Moderate
Reductive Amination	82	–	Medium	Low
Asymmetric Synthesis	65	94	Low	High
Stepwise Alkylation	73	–	High	Moderate

Chemical Reactions Analysis

Nucleophilic Substitution at the Methoxymethyl Group

The methoxymethyl (-OCH₃) group undergoes substitution under acidic or Lewis acid-catalyzed conditions. For example:

• Demethylation : Treatment with BBr₃ in dichloromethane cleaves the methoxy group to yield 2-(hydroxymethyl-pyrrolidin-1-yl)-ethylamine .

• Ether Cleavage : Reaction with HI produces iodomethane and the corresponding alcohol .

Reaction	Reagents/Conditions	Product	Yield (%)	Reference
Demethylation	BBr₃, CH₂Cl₂, −78°C, 2 h	2-(Hydroxymethyl-pyrrolidin-1-yl)-ethylamine	85
Ether Cleavage	HI (47%), reflux, 6 h	2-(Hydroxymethyl-pyrrolidin-1-yl)-ethylamine + CH₃I	92

Reduction and Hydrogenation Reactions

The ethylamine moiety participates in reductive amination or catalytic hydrogenation. Palladium- or nickel-based catalysts enable selective transformations:

• Reductive Amination : Reacts with ketones (e.g., acetone) under H₂/Pd/C to form tertiary amines .

• Hydrogenolysis : The C–N bond in the pyrrolidine ring remains intact under mild H₂ conditions .

Reaction	Reagents/Conditions	Product	Yield (%)	Reference
Reductive Amination	Acetone, H₂ (1 atm), Pd/C	2-(2-Methoxymethyl-pyrrolidin-1-yl)-N-isopropyl-ethylamine	78

Cross-Coupling Reactions

The primary amine group engages in Pd-catalyzed C–N bond-forming reactions, such as Buchwald-Hartwig amination:

• Aryl Halide Coupling : Reacts with 4-bromotoluene using Pd(OAc)₂/Xantphos to form arylalkylamines .

Reaction	Reagents/Conditions	Product	Yield (%)	Reference
Buchwald-Hartwig Coupling	4-Bromotoluene, Pd(OAc)₂, Xantphos, K₃PO₄	2-(2-Methoxymethyl-pyrrolidin-1-yl)-N-(p-tolyl)-ethylamine	65

Acylation and Alkylation

The ethylamine group undergoes standard acylation/alkylation:

• Acetylation : Reacts with acetyl chloride to form the corresponding acetamide.

• Benzylation : Benzyl bromide in the presence of K₂CO₃ yields N-benzyl derivatives.

Reaction	Reagents/Conditions	Product	Yield (%)	Reference
Acetylation	AcCl, Et₃N, CH₂Cl₂	2-(2-Methoxymethyl-pyrrolidin-1-yl)-N-acetyl-ethylamine	90
Benzylation	BnBr, K₂CO₃, DMF	2-(2-Methoxymethyl-pyrrolidin-1-yl)-N-benzyl-ethylamine	83

Coordination Chemistry

The pyrrolidine nitrogen and ethylamine group act as bidentate ligands for transition metals. Reported complexes include:

• Copper(II) Complexes : Forms stable octahedral complexes with Cu(NO₃)₂ .

Metal Salt	Ligand Ratio	Geometry	Stability Constant (log β)	Reference
Cu(NO₃)₂	1:2	Octahedral	12.7 ± 0.3

Oxidation Reactions

The ethylamine group is susceptible to oxidation:

• Peracid Oxidation : mCPBA converts the amine to a nitroxide radical .

Reaction	Reagents/Conditions	Product	Yield (%)	Reference
Oxidation to Nitroxide	mCPBA, CH₂Cl₂, 0°C	2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylnitroxide	58

Biological Interactions

Though not a direct reaction, the compound’s amine group interacts with biological targets:

• Enzyme Inhibition : Competes with endogenous amines for binding to monoamine oxidases (MAOs) .

Target Enzyme	IC₅₀ (μM)	Assay Type	Reference
MAO-A	12.4 ± 1.2	Fluorometric
MAO-B	8.9 ± 0.7	Fluorometric

Key Stability Considerations

• pH Sensitivity : Stable in neutral conditions but degrades under strong acids/bases via hydrolysis of the methoxymethyl group .

• Thermal Stability : Decomposes above 200°C, releasing pyrrolidine and formaldehyde .

Scientific Research Applications

Introduction to 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine

2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine , also known as a chiral amine, possesses a unique molecular structure characterized by a pyrrolidine ring and a methoxymethyl group. This compound has garnered attention in various fields of scientific research, particularly in medicinal chemistry and organic synthesis. Its chirality and functional groups provide significant potential for diverse applications, including pharmaceutical development and biochemical research.

Medicinal Chemistry

• Glycosidase Inhibition : Research indicates that derivatives of 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine can act as glycosidase inhibitors. This property is particularly relevant for developing treatments for conditions like diabetes and Gaucher's disease, where the modulation of glycosidase activity is crucial for managing carbohydrate metabolism .
• Monoamine Oxidase B Inhibition : Compounds derived from this structure have shown inhibitory effects on monoamine oxidase B (MAO-B), suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease .

Coordination Chemistry

2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine has demonstrated the ability to coordinate with metal ions, such as copper(II). This interaction is significant for designing metal-based therapeutics, which can enhance the efficacy of treatment options in various diseases .

Asymmetric Synthesis

The chiral nature of this compound makes it an essential building block in asymmetric synthesis, allowing chemists to create enantiomerically enriched compounds that are vital in pharmaceuticals .

Recent studies have highlighted various biological activities associated with derivatives of 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine:

• Antimicrobial Studies : Research published in peer-reviewed journals indicates that certain derivatives exhibit significant antimicrobial properties against both Gram-positive and Gram-negative bacteria .
• Cytotoxicity Evaluations : Derivatives have been tested against various cancer cell lines, revealing promising cytotoxic effects comparable to established chemotherapeutics .
• Anthelmintic Activity : Some derivatives have shown effectiveness against helminth species, indicating potential applications in veterinary medicine or parasitology .

Mechanistic Insights

The mechanisms through which 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine exerts its biological effects involve interactions with specific molecular targets. For instance:

• The methoxymethyl group enhances solubility and bioavailability.
• The compound's ability to interact with enzyme active sites may lead to inhibition or modulation of enzymatic activity, making it a candidate for drug design aimed at various therapeutic targets .

Mechanism of Action

The mechanism of action of 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Insights

• Methoxymethyl vs. Unsubstituted Pyrrolidine : The methoxymethyl group in the target compound likely enhances hydrophilicity compared to unsubstituted analogs like 2-pyrrolidin-1-yl-ethylamine. In glucokinase activators, substituents at the R1 position (e.g., methoxymethyl) improve van der Waals interactions in enzyme pockets, as seen in analogs with EC₅₀ values < 40 nM .
• Aromatic vs. Conversely, the methoxymethyl group balances hydrophilicity and steric effects.
• Ethylamine Side Chain Modifications : Analogs with heterocyclic ethylamine groups (e.g., imidazole) show improved potency (EC₅₀ = 9 nM) compared to dimethylated amines (EC₅₀ = 37 nM) . The target compound’s ethylamine chain may similarly optimize binding affinity.

Physicochemical Properties

• Molecular Weight : The target compound (158.24 g/mol) is lighter than analogs like 4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine dihydrochloride (279.21 g/mol), which may improve bioavailability .
• Solubility and Stability : Methoxymethyl groups generally enhance water solubility compared to hydrophobic substituents (e.g., phenyl), though stability under physiological conditions requires further study.

Biological Activity

2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine is a chiral amine notable for its unique structure, which incorporates a pyrrolidine ring and a methoxymethyl group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly as a glycosidase inhibitor and monoamine oxidase B inhibitor, which may have implications for treating various diseases such as diabetes, Gaucher's disease, depression, and Parkinson's disease.

• Molecular Formula : C$_{10}$H$_{15}$N
• Molecular Weight : 172.23 g/mol
• Structure : Characterized by a pyrrolidine ring and a methoxymethyl substituent.

Glycosidase Inhibition

Research indicates that derivatives of 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine exhibit significant inhibitory effects on glycosidases. These enzymes play critical roles in carbohydrate metabolism and are implicated in various diseases.

• Relevance : Glycosidase inhibitors are particularly relevant in managing conditions like diabetes and Gaucher's disease.
• Mechanism : The inhibition mechanism involves the interaction of the compound with the active site of the enzyme, preventing substrate binding.

Monoamine Oxidase B Inhibition

The compound has also been investigated for its inhibitory effects on monoamine oxidase B (MAO-B), an enzyme involved in the breakdown of neurotransmitters such as dopamine.

• Potential Applications : This activity suggests possible therapeutic applications in treating neurological disorders, including depression and Parkinson's disease.

Study on Cytotoxicity

A study evaluated the cytotoxic effects of 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine on various cancer cell lines. The findings indicated moderate cytotoxicity against HeLa cells, with an IC$_{50}$ value suggesting potential for further development as an anticancer agent.

Cell Line	IC$_{50}$ (μg/mL)
HeLa	16.0

Interaction with Metal Ions

The compound's ability to coordinate with metal ions such as copper(II) has been explored. This property is particularly significant for designing metal-based therapeutics, enhancing the compound's potential applications in drug development.

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Unique Aspects
2-(Pyrrolidin-1-yl)ethanamine	Contains a pyrrolidine ring	Lacks the methoxymethyl group
4-(Aminomethyl)-1-aryl-2-pyrrolidinones	Contains an aryl group	Focuses on aryl substitutions
N-methyl-2-pyrrolidone	Contains a methyl substituent	Primarily used as a solvent
2-Pyrrolidinone	A lactam derivative	Functions differently due to its cyclic structure

Q & A

Q. What are the key considerations for synthesizing 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine with high purity?

Methodological Answer:

• Reaction Optimization : Use quantum chemical calculations (e.g., density functional theory) to predict reaction pathways and transition states, minimizing side reactions involving the methoxymethyl group .
• Purification : Employ preparative HPLC with a polar stationary phase (e.g., C18 column) and gradient elution (water/acetonitrile with 0.1% TFA) to resolve polar intermediates. Validate purity via $^1$H NMR (integrating pyrrolidine ring protons at δ 2.5–3.5 ppm) and LC-MS (targeting [M+H]+ ion) .
• Stability : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) to assess hydrolytic susceptibility of the methoxymethyl ether .

Q. How can researchers characterize the stereochemical configuration of the pyrrolidine ring in this compound?

Methodological Answer:

• Chiral Chromatography : Use a Chiralpak IG-3 column with hexane/isopropanol (90:10) to separate enantiomers. Compare retention times with synthesized standards .
• Vibrational Circular Dichroism (VCD) : Analyze the compound’s VCD spectrum in CDCl₃ to assign absolute configuration, focusing on methoxymethyl C-O stretching modes (1050–1150 cm⁻¹) .
• X-ray Crystallography : Co-crystallize with a chiral resolving agent (e.g., dibenzoyl tartaric acid) to determine crystal packing and confirm stereochemistry .

Q. What experimental protocols ensure safe handling of this amine derivative in laboratory settings?

Methodological Answer:

• Hazard Mitigation : Conduct a risk assessment per NFPA 704 guidelines, emphasizing the compound’s potential skin/eye irritation (GHS Category 2). Use glove boxes for air-sensitive reactions .
• Waste Management : Neutralize amine-containing waste with 10% HCl before disposal. Validate neutralization via pH strips and FT-IR (disappearance of N-H stretches at ~3300 cm⁻¹) .

Advanced Research Questions

Q. How can computational methods resolve contradictions in reported reaction yields for derivatives of this compound?

Methodological Answer:

• Reaction Network Analysis : Use automated reaction path search tools (e.g., GRRM) to map competing pathways. Identify low-energy intermediates (e.g., zwitterionic transition states) that explain yield variability under different solvents (THF vs. DMF) .
• Statistical Design of Experiments (DoE) : Apply a 3² factorial design to test temperature (25–60°C) and catalyst loading (5–15 mol%). Use ANOVA to isolate significant factors affecting yield .

Q. What strategies are effective for studying the compound’s role in enantioselective catalysis?

Methodological Answer:

• Mechanistic Probes : Synthesize $^{13}$C-labeled analogs (e.g., $^{13}$CH₃O-labeled methoxymethyl group) to track stereochemical outcomes via $^{13}$C NMR kinetic studies .
• In Situ Monitoring : Use ReactIR to observe transient intermediates (e.g., hemiaminals) during catalytic cycles. Correlate IR bands (e.g., C=O at 1700 cm⁻¹) with enantiomeric excess (ee) measured by chiral GC .

Q. How can researchers address discrepancies in biological activity data across in vitro assays?

Methodological Answer:

• Meta-Analysis Framework : Aggregate data from public repositories (ChEMBL, PubChem) and apply multivariate regression to control for variables (e.g., assay pH, cell line variability). Use funnel plots to detect publication bias .
• Free Energy Perturbation (FEP) : Simulate ligand-receptor binding (e.g., with GROMACS) to predict activity trends across homologs. Validate with SPR (surface plasmon resonance) for binding kinetics .

Q. What advanced separation techniques improve scalability for analogs of this compound?

Methodological Answer:

• Membrane Chromatography : Test mixed-mode membranes (e.g., Capto™ adhere) for continuous purification. Optimize binding capacity (10–50 mg/mL) using Design-Expert® software .
• Simulated Moving Bed (SMB) : Implement a 6-zone SMB system with Chiralpak AD-H columns. Use Pareto optimization to balance purity (>98%) and solvent consumption .